Cas no 60631-76-7 ((1R)-cyclohex-3-ene-1-carbaldehyde)

• Product Name: (1R)-cyclohex-3-ene-1-carbaldehyde
• CAS No: 60631-76-7
• MF: C₇H₁₀O
• MW: 110.153702259064
• CID: 4061908
• Update Time: 2025-06-08

(1R)-cyclohex-3-ene-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexene-1-carboxaldehyde, (R)-
• 3-Cyclohexene-1-carboxaldehyde, (1R)-
• (1R)-cyclohex-3-ene-1-carbaldehyde

• Inchi： 1S/C7H10O/c8-6-7-4-2-1-3-5-7/h1-2,6-7H,3-5H2/t7-/m0/s1
• InChI Key： DCFDVJPDXYGCOK-ZETCQYMHSA-N
• SMILES： [C@@H]1(C=O)CCC=CC1

Additional information on (1R)-cyclohex-3-ene-1-carbaldehyde

Introduction to (1R)-cyclohex-3-ene-1-carbaldehyde (CAS No: 60631-76-7)

(1R-cyclohex-3-ene-1-carbaldehyde) is a significant organic compound with a well-documented chemical structure and a variety of applications in the field of pharmaceuticals and chemical synthesis. This compound, identified by its CAS number 60631-76-7, belongs to the class of aldehydes and exhibits unique stereochemical properties that make it a valuable intermediate in organic synthesis. The enantiomeric purity and specific configuration of this compound are crucial for its role in the development of chiral drugs and fine chemicals.

The chemical structure of (1R-cyclohex-3-ene-1-carbaldehyde) consists of a cyclohexene ring with an aldehyde functional group at the 1-position and an (R)-configured stereocenter at the 3-position. This arrangement imparts distinct reactivity and selectivity, making it a versatile building block in synthetic chemistry. The compound's ability to participate in various organic transformations, such as aldol reactions, condensations, and reductions, underscores its importance in the synthesis of more complex molecules.

In recent years, (1R-cyclohex-3-ene-1-carbaldehyde) has garnered attention in the pharmaceutical industry due to its potential applications in the synthesis of chiral drugs. Chiral drugs are medications that exist as non-superimposable mirror images, and their effectiveness often depends on the specific enantiomer used. The stereochemical purity of (1R-cyclohex-3-ene-1-carbaldehyde) makes it an ideal candidate for producing enantiomerically pure intermediates, which are essential for developing highly effective and safe pharmaceuticals.

One of the most notable applications of (1R-cyclohex-3-ene-1-carbaldehyde) is in the synthesis of active pharmaceutical ingredients (APIs). Researchers have leveraged its unique reactivity to develop novel synthetic routes for complex drug molecules. For instance, studies have demonstrated its utility in constructing bridged structures and heterocyclic compounds, which are common motifs in many therapeutic agents. The ability to introduce specific functional groups while maintaining high enantiomeric purity has made this compound indispensable in modern drug discovery.

The compound's role extends beyond pharmaceuticals into the realm of materials science and agrochemicals. Its structural features allow for the development of advanced polymers and specialty chemicals with tailored properties. In agrochemicals, (1R-cyclohex-3-ene-1-carbaldehyde) has been explored as a precursor for synthesizing biologically active compounds that exhibit herbicidal or pesticidal properties. These applications highlight the broad utility of this compound across multiple industries.

Recent advancements in synthetic methodologies have further enhanced the significance of (1R-cyclohex-3-ene-1-carbaldehyde). Catalytic processes, including asymmetric hydrogenation and enzymatic resolutions, have been optimized to produce this compound with high yield and enantiomeric excess. These innovations have not only improved the accessibility of (1R-cyclohex-3-ene-1-carbaldehyde) but also opened new avenues for its application in complex molecule synthesis. The integration of green chemistry principles into these processes has also contributed to more sustainable production methods.

The stereochemical control offered by (1R-cyclohex-3-ene-1-carbaldehyde) is particularly valuable in medicinal chemistry. Enantiopure intermediates are crucial for developing drugs with improved pharmacokinetic profiles and reduced side effects. For example, studies have shown that drugs derived from enantiomerically pure intermediates often exhibit better bioavailability and lower toxicity compared to their racemic counterparts. This underscores the importance of using high-quality (1R-cyclohex-3-ene-1-carbaldehyde) in pharmaceutical synthesis.

In conclusion, (1R-cyclohex-3-ene-1-carbaldehyde) (CAS No: 60631-76-7) is a multifaceted compound with significant implications in pharmaceuticals, materials science, and agrochemicals. Its unique chemical structure and stereochemical properties make it an invaluable intermediate in organic synthesis. The ongoing research into novel synthetic routes and applications continues to highlight its importance in advancing chemical science and drug development. As methodologies evolve, the role of (1R-